Cas no 89900-98-1 (Methyl 4-(2-cyanophenyl)benzoate)

• Product Name: Methyl 4-(2-cyanophenyl)benzoate
• CAS No: 89900-98-1
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• MDL: MFCD05981835
• CID: 1037710
• PubChem ID: 1393412
• Update Time: 2025-04-20

Methyl 4-(2-cyanophenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2'-cyano-[1,1'-biphenyl]-4-carboxylate
• METHYL 2'-CYANO[1,1'-BIPHENYL]-4-CARBOXYLATE
• Methyl 4-(2-cyanophenyl)benzoate
• SCHEMBL6165708
• BS-29713
• AKOS004113971
• Methyl2'-cyano-[1,1'-biphenyl]-4-carboxylate
• MFCD05981835
• BB 0222627
• DTXSID50362685
• ZSTFCQLEIZCGLE-UHFFFAOYSA-N
• 89900-98-1
• 4-(2'-Cyanophenyl)benzoic acid methyl ester
• G67473

• MDL： MFCD05981835
• Inchi： 1S/C15H11NO2/c1-18-15(17)12-8-6-11(7-9-12)14-5-3-2-4-13(14)10-16/h2-9H,1H3
• InChI Key： ZSTFCQLEIZCGLE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C1C=CC=CC=1C#N)=O

Computed Properties

• Exact Mass: 237.078978594g/mol
• Monoisotopic Mass: 237.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 416.2±38.0 °C at 760 mmHg
• Flash Point: 204.3±13.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 4-(2-cyanophenyl)benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles